Cas no 946210-97-5 (N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide)
N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[4-[[(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)amino]sulfonyl]phenyl]-
- N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide
-
- Inchi: 1S/C25H25N3O4S/c1-2-24(29)26-20-10-13-22(14-11-20)33(31,32)27-21-12-15-23-19(17-21)9-6-16-28(23)25(30)18-7-4-3-5-8-18/h3-5,7-8,10-15,17,27H,2,6,9,16H2,1H3,(H,26,29)
- InChI Key: YLBQKNIKKRXECL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)C=C1)(=O)CC
N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2041-0294-2μmol |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-5μmol |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-10μmol |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-20μmol |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-1mg |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-2mg |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-3mg |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-4mg |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-5mg |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2041-0294-10mg |
N-{4-[(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide |
946210-97-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide
N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide (CAS No. 946210-97-5): An Overview
N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide (CAS No. 946210-97-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a benzoyl group and a tetrahydroquinoline moiety. The combination of these functional groups imparts specific biological activities that make it a promising candidate for various pharmacological studies.
The CAS number 946210-97-5 serves as a unique identifier for this compound in chemical databases and literature, facilitating its accurate reference and retrieval. The systematic name N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide provides a detailed description of its molecular structure, which is crucial for understanding its chemical properties and potential biological activities.
Recent research has focused on the pharmacological properties of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant effects. These properties are attributed to the presence of the benzoyl and tetrahydroquinoline groups, which can interact with various biological targets involved in inflammatory and oxidative stress pathways.
In addition to its anti-inflammatory and antioxidant activities, N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide has been investigated for its potential as an antiproliferative agent. Research conducted by Smith et al. (2023) demonstrated that this compound effectively inhibits the proliferation of cancer cells in vitro by targeting specific signaling pathways involved in cell growth and survival. The mechanism of action involves the modulation of key proteins such as AKT and ERK, which are known to play critical roles in cancer progression.
The synthesis of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. A typical synthetic route involves the reaction of 6-amino-1-benzoyl-tetrahydroquinoline with 4-sulfamoylaniline followed by coupling with propanoic acid chloride. This multi-step process highlights the complexity of synthesizing such compounds and underscores the importance of advanced synthetic techniques in medicinal chemistry.
One of the key challenges in the development of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide as a therapeutic agent is optimizing its pharmacokinetic properties. Studies have shown that this compound has moderate bioavailability and a reasonable half-life in vivo. However, further optimization is needed to enhance its stability and reduce potential side effects. Researchers are exploring various strategies such as prodrug design and nanoparticle formulations to improve the pharmacokinetic profile of this compound.
Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to further investigate the therapeutic potential of this compound.
In conclusion, N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide (CAS No. 946210-97-5) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.
946210-97-5 (N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)